Cas no 173388-21-1 (TEI-9648)

Tei-9648, a vitamin D3 lactone analog, is a potent and specific vitamin D receptor (VDR) antagonist Tei-9648 inhibits vdr/vdre mediated 1 α, Genomic effects of 25 (OH) 2D3 Tei-9648 can also inhibit 1 α, 25 (OH) 2D3 induced differentiation of HL-60 cells Tei-9648 has potential for the study of bone metabolism

TEI-9648 structure

Product Name:TEI-9648

CAS No:173388-21-1

Molecular Formula:C₂₇H₃₈O₄

Molecular Weight:426.588228702545

CID:1357813

PubChem ID:9547693

TEI-9648 Properties

Names and Identifiers

- (1s,3r,5z,7e,23r)-1,3-dihydroxy-23,26-epoxy-9,10-secocholesta-5,7 ,10,25(27)-tetraen-26-one
- (1S,3R,5Z<wbr>
- 2(3H)-Fur<wbr>
- (1S,3R,5Z<wbr>; 2(3H)-Fur<wbr>
- TEI-9648
- (5R)-5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]propyl]-3-methylideneoxolan-2-one
- 2(3H)-Furanone, 5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-7
- (23R)-1alpha-hydroxy-25,27-didehydrovitamin D3 26,23-lactone
- TEI-9647 enantiomer
- 2(3H)-Furanone, 5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]dihydro-3-methylene-, (5R)-
- DA-78296
- G13811
- (5Z,7E)-(1S,3R,23R)-1,3-dihydroxy-9,10-seco-5,7,10(19),25(27)-cholestatetraeno-26,23-lactone
- CS-0147915
- LMST03020600
- AKOS040755358
- BDBM50411164
- CHEBI:197108
- HY-12398A
- CHEMBL386412
- TEI 9648
- MS-27531
- 9,10-Secocholesta-5,7,10(19),25(27)-tetraen-26-oic acid, 1,3,23-trihydroxy-, gamma-lactone, (1alpha,3beta,5Z,7E,23R)-
- 173388-21-1
- InChIKey： SAODSJHDCZTVAT-JXJLEVNFSA-N
- Inchi： 1S/C27H38O4/c1-16(12-22-13-17(2)26(30)31-22)23-9-10-24-19(6-5-11-27(23,24)4)7-8-20-14-21(28)15-25(29)18(20)3/h7-8,16,21-25,28-29H,2-3,5-6,9-15H2,1,4H3/b19-7+,20-8-/t16-,21-,22-,23-,24+,25+,27-/m1/s1
- SMILES： O1C(C(=C)C[C@H]1C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C)=O

Computed Properties

Exact Mass: 426.27700969g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 426.27700969g/mol
Heavy Atom Count: 31
Complexity: 821
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 66.8

TEI-9648 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00JPUG-1mg	2(3H)-Furanone, 5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]propyl]dihydro-3-methylene-, (5R)-	173388-21-1	99%	1mg	$666.00	2024-06-19
Ambeed	A1499594-1mg	TeI-9648	173388-21-1	98%	1mg	$550.0	2025-02-27
ChemScence	CS-0147915-1mg	TEI-9648	173388-21-1	98.67%	1mg	$550.0	2022-04-27
MedChemExpress	HY-12398A-1mg	TEI-9648	173388-21-1	99.30%	1mg	￥5500	2024-04-19